Cas no 84598-13-0 (1,3-Benzodioxole, 5-(phenylmethyl)-)

• Product Name: 1,3-Benzodioxole, 5-(phenylmethyl)-
• CAS No: 84598-13-0
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• CID: 666713
• PubChem ID: 18518741
• Update Time: 2025-04-19

1,3-Benzodioxole, 5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5-(phenylmethyl)-
• 5-benzyl-1,3-benzodioxole
• SCHEMBL1422874
• DTXSID40594357
• 84598-13-0
• benzyl-3,4-methylenedioxybenzene
• 5-Benzyl-2H-1,3-benzodioxole

• Inchi： 1S/C14H12O2/c1-2-4-11(5-3-1)8-12-6-7-13-14(9-12)16-10-15-13/h1-7,9H,8,10H2
• InChI Key： FDTVPJJPRVAQMG-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 212.083729621g/mol
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles